![molecular formula C23H22N4O2 B5580584 (1H-imidazol-2-ylmethyl)methyl{[6-(3-methylphenyl)[1,3]dioxolo[4,5-g]quinolin-7-yl]methyl}amine](/img/structure/B5580584.png)
(1H-imidazol-2-ylmethyl)methyl{[6-(3-methylphenyl)[1,3]dioxolo[4,5-g]quinolin-7-yl]methyl}amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1H-imidazol-2-ylmethyl)methyl{[6-(3-methylphenyl)[1,3]dioxolo[4,5-g]quinolin-7-yl]methyl}amine is a useful research compound. Its molecular formula is C23H22N4O2 and its molecular weight is 386.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 386.17427596 g/mol and the complexity rating of the compound is 549. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The study by Stanovnik et al. (2003) discusses the transformations of methyl 2-benzoylamino-2-oxobutanoate leading to the synthesis of oxazolo[4,5-c]quinoline derivatives and 1-substituted 1H-imidazole-4-carboxylate derivatives, showcasing the chemical versatility of compounds with imidazole and quinoline units Stanovnik et al., 2003.
Anticancer Activity
- Research by Kaneko et al. (2020) highlights the synthesis of [1,2,4]triazolo[4,3-a]quinoxaline-1,3,4-oxadiazole derivatives, demonstrating potent antiproliferative effects against various cancer cell lines. This underscores the potential of structurally related compounds in cancer therapy Kaneko et al., 2020.
Analytical Applications
- Andrés et al. (2010) developed a method for the detection of heterocyclic aromatic amines in urine samples using capillary liquid chromatography. This work emphasizes the relevance of compounds with imidazole and quinoline motifs in the development of analytical techniques for biomonitoring Andrés et al., 2010.
Antimicrobial Activity
- The study by Vodela and Chakravarthula (2016) on the synthesis of novel quinoline-based imidazoles and their antimicrobial activity illustrates the potential of imidazole-quinoline compounds in addressing microbial resistance Vodela & Chakravarthula, 2016.
Catalysis
- Donthireddy et al. (2020) reported on Ruthenium(II) complexes of heteroditopic N-heterocyclic carbene ligands, demonstrating efficient catalysis for C-N bond formation. This highlights the catalytic applications of compounds with imidazole components in synthetic chemistry Donthireddy et al., 2020.
Properties
IUPAC Name |
N-(1H-imidazol-2-ylmethyl)-N-methyl-1-[6-(3-methylphenyl)-[1,3]dioxolo[4,5-g]quinolin-7-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O2/c1-15-4-3-5-16(8-15)23-18(12-27(2)13-22-24-6-7-25-22)9-17-10-20-21(29-14-28-20)11-19(17)26-23/h3-11H,12-14H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKEVVNACSROSDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=C(C=C3C=C4C(=CC3=N2)OCO4)CN(C)CC5=NC=CN5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.